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Get Quote

The table below summarizes key pharmacokinetic parameters from available studies.

Parameter
Observed Value /
Range

Context & Conditions Source

Peak Plasma
Concentration
(C~max~)

27 to 166 ng/ml Achieved 30-60 minutes after a single oral
dose of 4 or 6 mg/kg in aged monkeys.

[1]

Plasma
Concentration at 6
hours

5.1 to 11.8 ng/ml Measured 6 hours after a single oral dose of

4 or 6 mg/kg in aged monkeys.

[1]

Plasma
Concentration at 24
hours

< 5 ng/ml (Below
quantitation limit)

Measured 24 hours after dosing in aged
monkeys.

[1]

Plasma Protein
Binding

59.1% to 46.7% Decreases over a concentration range of 10

to 320 ng/ml in human plasma.

[2] [3]

Protein Binding at 40
ng/ml

~53% No significant difference was found between

young adults, healthy elderly, and
hospitalized elderly patients.

[2] [3]
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Experimental Protocol: Plasma Protein Binding

The following methodology details how the protein binding data for Velnacrine was obtained, which you can

adapt for internal verification experiments.

Reference Study: Variability in the plasma protein binding of velnacrine... [2] [3]

Objective: To quantify the protein binding of velnacrine in human plasma and investigate potential sources

of variability.

Key Materials:

Plasma Samples: From three cohorts: a) healthy volunteers (18-30 years), b) healthy elderly
volunteers (73-87 years), and c) hospitalized elderly patients (65-85 years) with acute illnesses.

Reagents: Velnacrine, Tacrine Hydrochloride (THA), standard solutions of Human Serum Albumin
(HSA) and Alpha-1 Acid Glycoprotein (AAG).

Equipment: Amicon Centrifree Micropartition System.

Methodology:

Sample Preparation: Aliquot plasma samples from the different subject groups.
Incubation: Incubate the plasma aliquots with various concentrations of velnacrine (ranging from 10

to 320 ng/ml). Separate experiments should be conducted in the presence and absence of a
therapeutic concentration (25 ng/ml) of Tacrine (THA).

Binding Determination: Use the Amicon Centrifree micropartition system to separate unbound drug
from protein-bound drug via centrifugation.

Analysis: Quantify the concentration of free (unbound) velnacrine in the filtrate. The percentage of
protein binding is calculated by comparing the free concentration to the total concentration added.

Troubleshooting Guide & FAQs

FAQ: Is variability in plasma protein binding a major concern for Velnacrine? Answer: No. According

to research, plasma protein binding is not a major source of variation in the relationship between

Velnacrine concentration and its effect. Although binding decreases slightly at higher concentrations and is

affected by the presence of Tacrine, the differences were not statistically significant across different age

groups or health statuses. Therefore, other factors like metabolism and absorption are more likely to

influence plasma concentration variability [2] [3].
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FAQ: How does Tacrine co-administration affect Velnacrine? Answer: Tacrine significantly decreases

the plasma protein binding of Velnacrine. One study found that the presence of a therapeutic concentration of

Tacrine (25 ng/ml) reduced Velnacrine's protein binding from 59.3% to 43.9%. This interaction should be

considered in experimental designs or clinical scenarios involving both drugs [2] [3].

Experimental Workflow for Protein Binding Studies

The diagram below outlines the logical workflow for determining the plasma protein binding of a drug like

Velnacrine, as described in the experimental protocol.

Start: Prepare Plasma Samples

Incubate with Drug

Centrifuge using
Micropartition System

Analyze Filtrate for
Free Drug Concentration

Calculate % Protein Binding
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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